Cas no 1261777-52-9 (3-Bromo-4'-(trifluoromethoxy)propiophenone)

3-Bromo-4'-(trifluoromethoxy)propiophenone is a brominated aromatic ketone derivative featuring a trifluoromethoxy substituent, which enhances its reactivity and utility in synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials, owing to its electron-withdrawing trifluoromethoxy group and the reactive bromine atom. Its structural properties facilitate selective functionalization, making it valuable for cross-coupling reactions and further derivatization. The presence of both bromine and trifluoromethoxy groups contributes to its stability and compatibility with a range of reaction conditions, ensuring consistent performance in complex synthetic pathways. Suitable for research and industrial applications requiring precise molecular modifications.

3-Bromo-4'-(trifluoromethoxy)propiophenone structure

1261777-52-9 structure

Product Name:3-Bromo-4'-(trifluoromethoxy)propiophenone

CAS No:1261777-52-9

MF:C₁₀H₈BrF₃O₂

MW:297.068532943726

CID:4986568

Update Time:2025-05-23

3-Bromo-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4'-(trifluoromethoxy)propiophenone
- Inchi： 1S/C10H8BrF3O2/c11-6-5-9(15)7-1-3-8(4-2-7)16-10(12,13)14/h1-4H,5-6H2
- InChI Key： SOZCXTQQGGLERU-UHFFFAOYSA-N
- SMILES： BrCCC(C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 235
XLogP3: 3.5
Topological Polar Surface Area: 26.3

3-Bromo-4'-(trifluoromethoxy)propiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013004005-250mg	3-Bromo-4'-(trifluoromethoxy)propiophenone	1261777-52-9	97%	250mg	480.00 USD	2021-07-04
Alichem	A013004005-500mg	3-Bromo-4'-(trifluoromethoxy)propiophenone	1261777-52-9	97%	500mg	806.85 USD	2021-07-04
Alichem	A013004005-1g	3-Bromo-4'-(trifluoromethoxy)propiophenone	1261777-52-9	97%	1g	1,445.30 USD	2021-07-04

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Additional information on 3-Bromo-4'-(trifluoromethoxy)propiophenone

3-Bromo-4'-(Trifluoromethoxy)Propiophenone: A Comprehensive Overview

3-Bromo-4'-(Trifluoromethoxy)Propiophenone (CAS No: 1261777-52-9) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, advanced materials development, and as a versatile intermediate in organic synthesis.

The molecular structure of 3-Bromo-4'-(Trifluoromethoxy)Propiophenone consists of a phenyl ring substituted with a trifluoromethoxy group at the 4' position and a propiophenone moiety at the 3 position. The trifluoromethoxy group (-OCF3) is known for its strong electron-withdrawing properties, which significantly influences the electronic characteristics of the molecule. This feature makes it highly reactive in various chemical transformations, particularly in electrophilic aromatic substitution reactions.

Recent studies have highlighted the role of 3-Bromo-4'-(Trifluoromethoxy)Propiophenone in the synthesis of bioactive compounds. Researchers have utilized this compound as an intermediate to develop novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The bromine atom in the molecule serves as an excellent leaving group, facilitating nucleophilic substitutions that are crucial in forming complex molecular architectures.

In addition to its role in drug discovery, 3-Bromo-4'-(Trifluoromethoxy)Propiophenone has found applications in the development of advanced materials. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaic cells (OPVs). The trifluoromethoxy group enhances the stability and efficiency of these devices by improving charge transport properties.

The synthesis of 3-Bromo-4'-(Trifluoromethoxy)Propiophenone involves a multi-step process that typically begins with the bromination of a phenylpropiophenone derivative followed by substitution with the trifluoromethoxy group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a safety standpoint, 3-Bromo-4'-(Trifluoromethoxy)Propiophenone exhibits moderate toxicity levels, necessitating proper handling procedures in industrial settings. Researchers recommend using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during its synthesis and manipulation.

Looking ahead, 3-Bromo-4'-(Trifluoromethoxy)Propiophenone holds immense potential for further exploration in both academic and industrial research. Its versatility as an intermediate and its unique chemical properties make it a valuable asset in the development of innovative solutions across multiple disciplines.